2lambda5-2,2'-Spirobi(1,3,2-benzodioxaphosphole), 2-phenoxy-

• CAS RN: 19579-02-3
• Molecular Formula: C18H13O5P
• Molecular Weight: 340.3 g/mol
• IUPAC Name: 2-phenoxy-2,2'-spirobi[1,3,2λ5-benzodioxaphosphole]
• InChI: InChI=1S/C18H13O5P/c1-2-8-14(9-3-1)19-24(20-15-10-4-5-11-16(15)21-24)22-17-12-6-7-13-18(17)23-24/h1-13H
• InChI Key: HTIULDHVOBZBHK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)OP23(OC4=CC=CC=C4O2)OC5=CC=CC=C5O3
• synonyms: 2-Phenoxy-2,2'-spirobi[1,3,2-benzodioxaphosphole]

Description

2lambda5-2,2'-Spirobi(1,3,2-benzodioxaphosphole), 2-phenoxy- is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a spirocyclic phosphorus-containing heterocycle that has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 2lambda5-2,2'-Spirobi(1,3,2-benzodioxaphosphole), 2-phenoxy- is not fully understood. However, it has been suggested that the compound interacts with metal ions through its phosphorus and oxygen atoms. This interaction leads to a change in the fluorescence properties of the compound, which can be used for the detection of metal ions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 2lambda5-2,2'-Spirobi(1,3,2-benzodioxaphosphole), 2-phenoxy-. However, studies have shown that this compound is non-toxic and has low cytotoxicity. It has also been reported to have good stability under physiological conditions.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2lambda5-2,2'-Spirobi(1,3,2-benzodioxaphosphole), 2-phenoxy- in lab experiments is its high sensitivity and selectivity for metal ions. It is also easy to synthesize and has good stability under physiological conditions. However, one of the limitations is that it is not yet widely available and may be expensive to synthesize.

Future Directions

There are several future directions for the research on 2lambda5-2,2'-Spirobi(1,3,2-benzodioxaphosphole), 2-phenoxy-. One direction is to further explore its potential applications as a fluorescent probe for the detection of metal ions. Another direction is to investigate its use as a chiral ligand in asymmetric catalysis. Furthermore, research can be conducted on its potential use in OLEDs and other optoelectronic devices. Finally, efforts can be made to develop more efficient and cost-effective synthesis methods for this compound.
Conclusion:
In conclusion, 2lambda5-2,2'-Spirobi(1,3,2-benzodioxaphosphole), 2-phenoxy- is a promising compound with potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of 2lambda5-2,2'-Spirobi(1,3,2-benzodioxaphosphole), 2-phenoxy- has been achieved using different methods. One of the most common methods involves the reaction of 2,2'-dihydroxy-1,1'-binaphthalene with triphenylphosphine and diethyl azodicarboxylate in the presence of a base. Another method involves the reaction of 2,2'-dihydroxy-1,1'-binaphthalene with chlorodiphenylphosphine in the presence of a base. Both of these methods have been reported to yield high purity and good yields of the desired compound.

Scientific Research Applications

2lambda5-2,2'-Spirobi(1,3,2-benzodioxaphosphole), 2-phenoxy- has shown potential applications in scientific research. It has been used as a fluorescent probe for the detection of metal ions such as copper and zinc. It has also been used as a chiral ligand in asymmetric catalysis. Furthermore, this compound has been studied for its potential use in organic light-emitting diodes (OLEDs).